Cas no 22109-56-4 (2,3,5-Trichloro-6-methylpyridine)

• Product Name: 2,3,5-Trichloro-6-methylpyridine
• CAS No: 22109-56-4
• MF: C₆H₄Cl₃N
• MW: 196.461658477783
• MDL: MFCD18783195
• CID: 1024564
• PubChem ID: 11019808
• Update Time: 2025-04-24

2,3,5-Trichloro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloro-6-methylpyridine
• 2,3,5-trichloro-6-methyl-pyridine
• 3,5,6-Trichloropicoline
• 3,5,6-Trichlor-picolin-2
• AK-93674
• ANW-53309
• BD231053
• CTK8B6339
• KB-224969
• DTXSID60452127
• SB53342
• 22109-56-4
• BS-27818
• XAA10956
• MFCD18783195
• CS-0212059
• EN300-3259738
• AKOS015910048
• A878715
• SCHEMBL11154303

• MDL： MFCD18783195
• Inchi： 1S/C6H4Cl3N/c1-3-4(7)2-5(8)6(9)10-3/h2H,1H3
• InChI Key： ZJHCKQCUYPAKOW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1C)Cl)Cl

Computed Properties

• Exact Mass: 194.940932g/mol
• Monoisotopic Mass: 194.940932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,5-Trichloro-6-methylpyridine

2,3,5-Trichloro-6-methylpyridine: A Comprehensive Overview

The compound 2,3,5-Trichloro-6-methylpyridine, also known by its CAS number 22109-56-4, is a pyridine derivative with unique structural and chemical properties. This molecule belongs to the family of chlorinated aromatic compounds, which have gained significant attention in various fields, including pharmaceuticals, agriculture, and materials science. The presence of three chlorine atoms at positions 2, 3, and 5, along with a methyl group at position 6, makes this compound distinct and versatile in its applications.

Over the years, pyridine-based compounds have been extensively studied due to their potential as lead molecules in drug discovery. The trichloropyridine core of 2,3,5-Trichloro-6-methylpyridine provides a rigid and electron-deficient framework, which can be advantageous in designing drugs targeting specific biological pathways. Recent studies have highlighted the importance of electron-deficient aromatic systems in modulating bioactivity, making this compound an interesting candidate for further investigation.

One of the most notable applications of 2,3,5-Trichloro-6-methylpyridine is in the field of pest control. Its structural similarity to certain neonicotinoid insecticides has led researchers to explore its potential as a bioactive agent. However, due to increasing concerns over the environmental impact of chlorinated pesticides, there has been a shift towards identifying more sustainable alternatives. Despite this, the compound remains a valuable subject for research in agrochemical development.

From a pharmaceutical perspective, 2,3,5-Trichloro-6-methylpyridine has shown promise as a building block for designing anticancer agents. The molecule's ability to act as a metalloporphyrin precursor has been explored in various studies, where it can coordinate with metals like copper or cobalt to form complexes with potential therapeutic applications. These metalloporphyrins are known for their photodynamic activity, which can be harnessed for targeted cancer treatment.

Recent advancements in synthetic chemistry have also focused on optimizing the synthesis of 2,3,5-Trichloro-6-methylpyridine. Traditional methods often involve multi-step procedures and harsh reaction conditions, which can limit scalability and cost-efficiency. However, emerging techniques such as microwave-assisted synthesis and continuous flow chemistry have shown potential in streamlining the production process, making this compound more accessible for large-scale applications.

In conclusion, 2,3,5-Trichloro-6-methylpyridine is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional versatility continues to inspire innovative research and development efforts in the fields of pharmaceuticals, agrochemicals, and beyond. As our understanding of its properties deepens, so too does its potential for contributing to advancements in human health and agriculture.